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Compound of Interest

Compound Name: 1-(1-Propynyl)cyclohexanol

CAS No.: 697-37-0

Cat. No.: B1581691

Get Quote

For Researchers, Scientists, and Drug Development Professionals

A Senior Application Scientist's Guide to the Safe
and Effective Use of 1-(1-Propynyl)cyclohexanol
Abstract: This document provides a comprehensive guide to the safe handling, storage, and

application of 1-(1-Propynyl)cyclohexanol (CAS No. 697-37-0). While a definitive, universally

adopted Safety Data Sheet (SDS) for this specific compound presents conflicting information, a

precautionary approach is mandated by analyzing data from structurally analogous compounds

such as propargyl alcohol and cyclohexanol. This guide synthesizes available data to establish

robust safety protocols and outlines a representative experimental procedure to inform

researchers on its practical application in synthetic chemistry.

Section 1: Understanding the Compound:
Physicochemical Properties and Hazard Analysis
1-(1-Propynyl)cyclohexanol is a tertiary propargylic alcohol.[1] Its structure, featuring a

hydroxyl group and a terminal alkyne on a cyclohexane ring, makes it a valuable intermediate
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in organic synthesis.[1] However, this same functionality necessitates careful handling due to

potential reactivity and physiological effects.

Physicochemical Data
A summary of the known physical and chemical properties of 1-(1-Propynyl)cyclohexanol is
presented below. It is critical to note the ambiguity surrounding the flash point. While some

vendor data sheets list "91-92°C/10mm," this is highly likely the boiling point at that reduced

pressure and should not be mistaken for the flash point at atmospheric pressure.[2][3] For

safety purposes, it should be treated as a flammable liquid, similar to other low molecular

weight propargyl alcohols which have flash points in the range of 30-40°C.[4][5]

Property Value Source(s)

CAS Number 697-37-0 [1]

Molecular Formula C₉H₁₄O [1]

Molecular Weight 138.21 g/mol [1]

Appearance Solid [6]

Melting Point 46°C to 50°C [6]

Boiling Point 91°C to 92°C (at 10 mmHg) [6]

Density (Predicted) 0.98 ± 0.1 g/cm³ [3]

Flash Point

Treat as Flammable. Data for

analogous Propargyl Alcohol is

36°C (97°F).[4][5]

Precautionary

Hazard Identification and Precautionary Classification
Due to conflicting SDS information, a conservative hazard assessment is essential. Based on

data from propargyl alcohol and cyclohexanol, 1-(1-Propynyl)cyclohexanol should be

handled as a substance with the following potential hazards:

Flammable Liquid and Vapor: Propargyl alcohols are generally flammable.[4][7][8] All work

should be conducted away from ignition sources.
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Acute Toxicity (Oral, Dermal, Inhalation): Propargyl alcohol is toxic by all routes of exposure.

[4][7][8] Assume 1-(1-Propynyl)cyclohexanol poses a similar risk.

Skin Corrosion/Irritation: Causes skin irritation and potentially severe burns upon prolonged

contact.[4]

Serious Eye Damage/Irritation: Can cause serious eye irritation or burns.[4]

Respiratory Irritation: Vapors may cause respiratory tract irritation.[4]

Therefore, the following GHS pictograms are recommended for labeling and in-house safety

documents:

GHS02 (Flammable) &nbsp; &nbsp; GHS06 (Toxic) &nbsp; &nbsp; GHS05 (Corrosive)

Section 2: Laboratory Safety and Handling
Protocols
A foundational principle for handling 1-(1-Propynyl)cyclohexanol is the minimization of

exposure. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)
A standard PPE ensemble for handling this compound includes:

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over

the goggles when there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves are required. Given the alcoholic nature of the

compound, suitable materials include Nitrile, Neoprene, or Butyl rubber.[9] Always inspect

gloves for integrity before use and practice proper glove removal technique to avoid skin

contact.[4]

Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Footwear: Closed-toe shoes are required in any laboratory setting.
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Caption: Personal Protective Equipment (PPE) workflow for handling 1-(1-
Propynyl)cyclohexanol.

Storage and Incompatibility
Storage: Store in a cool, dry, well-ventilated area, away from heat and ignition sources. The

container must be kept tightly sealed to prevent the escape of vapors.[10]

Incompatibility: Avoid contact with strong oxidizing agents, acids, and bases. The terminal

alkyne can be reactive, and the alcohol functionality can undergo oxidation.

Dispensing and Weighing
Due to its low melting point, 1-(1-Propynyl)cyclohexanol may be a solid or a waxy liquid at

room temperature.

If solid, briefly warm the container in a lukewarm water bath within a fume hood to melt the

contents for easier transfer via syringe or pipette.

Weighing should be done in a tared, sealed container to minimize exposure and evaporation.

Section 3: Emergency Procedures
First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[11]
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Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[4][12]

Spill Response
For small spills (<100 mL) that can be handled by trained laboratory personnel:

Alert and Evacuate: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the fume hood is operating correctly.

PPE: Don the appropriate PPE as described in Section 2.1.

Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite,

sand, or a commercial sorbent. Do not use combustible materials like paper towels to absorb

the bulk of the spill.

Collect: Carefully scoop the absorbed material into a sealable, labeled container for

hazardous waste.

Decontaminate: Wipe the spill area with a cloth dampened with soap and water. Place all

contaminated materials into the hazardous waste container.

Dispose: Dispose of the waste through your institution's hazardous waste program.

For large spills, or any spill that you are not comfortable or equipped to handle, evacuate the

area, close the doors, and contact your institution's emergency response team immediately.[8]
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Caption: Decision workflow for responding to a 1-(1-Propynyl)cyclohexanol spill.

Section 4: Application Notes - Use in Synthesis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1581691/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-1-1-propynyl-cyclohexanol
https://www.benchchem.com/product/b1581691/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-1-propynyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-(1-Propynyl)cyclohexanol is a tertiary propargylic alcohol, a class of compounds known for

its utility in various chemical transformations. A key reaction of tertiary propargylic alcohols is

the Meyer-Schuster rearrangement, which converts them into α,β-unsaturated ketones or

aldehydes under acidic conditions.[13][14][15] This rearrangement is a powerful tool for

constructing new carbon-carbon bonds and introducing carbonyl functionality.

In the case of 1-(1-Propynyl)cyclohexanol, the Meyer-Schuster rearrangement would be

expected to compete with the Rupe rearrangement, another acid-catalyzed reaction of tertiary

propargylic alcohols that yields a different α,β-unsaturated ketone.[13][16][17] The choice of

catalyst and reaction conditions can often influence the product distribution.[13][16]

Representative Protocol: Acid-Catalyzed Rearrangement
The following is a general protocol for the acid-catalyzed rearrangement of 1-(1-
Propynyl)cyclohexanol, which may yield a mixture of Meyer-Schuster and Rupe products.

This protocol is illustrative and should be optimized for specific research goals.

Objective: To synthesize α,β-unsaturated ketones from 1-(1-Propynyl)cyclohexanol via acid-

catalyzed rearrangement.

Materials:

1-(1-Propynyl)cyclohexanol

Anhydrous Toluene

Hypophosphorus acid (50 wt% in water) or another suitable acid catalyst

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, condenser, magnetic stirrer, heating mantle

Standard glassware for workup and purification

Procedure:
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Reaction Setup: In a fume hood, add 1-(1-Propynyl)cyclohexanol (1.0 mmol) to a round-

bottom flask equipped with a magnetic stir bar.

Solvent Addition: Add anhydrous toluene (1.0 mL) to the flask.

Catalyst Addition: Add the acid catalyst (e.g., hypophosphorus acid, 5-10 mol%) to the stirred

solution.

Heating: Heat the reaction mixture to 90-110°C under a nitrogen or argon atmosphere.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully

quench the reaction by adding saturated aqueous NaHCO₃ solution.

Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic

solvent (e.g., ethyl acetate).

Drying and Filtration: Dry the combined organic layers over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to isolate

the desired α,β-unsaturated ketone(s).

Causality Behind Choices:

Toluene: A common, relatively non-polar solvent suitable for this type of rearrangement.

Acid Catalyst: Protic or Lewis acids are required to protonate the hydroxyl group, initiating

the rearrangement cascade.[13] Hypophosphorus acid is a milder alternative to strong acids

like sulfuric acid, potentially offering better selectivity.[16]

Aqueous Quench: The NaHCO₃ solution neutralizes the acid catalyst, stopping the reaction

and preventing further side reactions during workup.

Inert Atmosphere: While some protocols suggest reactions can be carried out in the

presence of air, an inert atmosphere is good practice to prevent potential oxidation,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1581691/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-1-propynyl-cyclohexanol
https://en.wikipedia.org/wiki/Meyer%E2%80%93Schuster_rearrangement
https://pubs.rsc.org/en/content/articlehtml/2022/ob/d2ob01259f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


especially at elevated temperatures.

Section 5: Conclusion
1-(1-Propynyl)cyclohexanol is a versatile synthetic intermediate. Its safe and effective use

hinges on a thorough understanding of its potential hazards, which should be inferred from

closely related compounds. By adhering to the stringent safety protocols for personal protective

equipment, storage, and emergency response outlined in this guide, researchers can

confidently and safely leverage its reactivity in their synthetic endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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